Cas no 1160574-49-1 (5-Bromo-3-chloro-2-fluorotoluene)

• Product Name: 5-Bromo-3-chloro-2-fluorotoluene
• CAS No: 1160574-49-1
• MF: C₇H₅BrClF
• MW: 223.470003843307
• CID: 4561307
• Update Time: 2025-09-27

5-Bromo-3-chloro-2-fluorotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-fluorotoluene
• 5-bromo-1-chloro-2-fluoro-3-methylbenzene

• Inchi： 1S/C7H5BrClF/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3
• InChI Key： QPVLYXFDAOPVFQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 5-Bromo-3-chloro-2-fluorotoluene

5-Bromo-3-chloro-2-fluorotoluene: A Comprehensive Overview

The compound 5-Bromo-3-chloro-2-fluorotoluene (CAS No. 1160574-49-1) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, belonging to the family of toluene derivatives, is characterized by its unique substitution pattern, which includes bromine, chlorine, and fluorine atoms attached to the toluene ring at specific positions. The presence of these halogens imparts distinct chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 5-Bromo-3-chloro-2-fluorotoluene, allowing researchers to explore its potential in diverse fields. One of the most promising areas of application is in drug discovery, where the compound's halogenated structure can serve as a scaffold for developing novel therapeutic agents. For instance, studies have shown that the bromine and chlorine substituents can enhance the molecule's bioavailability and pharmacokinetic properties, making it a suitable candidate for drug delivery systems.

In addition to its pharmacological applications, 5-Bromo-3-chloro-2-fluorotoluene has also been investigated for its role in materials science. The compound's electronic properties, influenced by the electron-withdrawing effects of bromine and chlorine atoms, make it an attractive candidate for use in organic electronics. Recent research has demonstrated its potential as a component in advanced materials such as organic light-emitting diodes (OLEDs) and flexible electronics.

The synthesis of 5-Bromo-3-chloro-2-fluorotoluene involves a multi-step process that typically begins with the halogenation of toluene derivatives. The strategic introduction of bromine, chlorine, and fluorine atoms at specific positions on the aromatic ring requires precise control over reaction conditions to ensure high yields and product purity. Researchers have employed various methodologies, including electrophilic substitution reactions and directed metallation techniques, to achieve this goal.

One of the most recent breakthroughs in the study of 5-Bromo-3-chloro-2-fluorotoluene involves its use as a building block in supramolecular chemistry. Scientists have discovered that the compound can form self-assembled structures through non-covalent interactions such as hydrogen bonding and π–π stacking. These structures hold potential for applications in nanotechnology and molecular recognition systems.

Furthermore, the environmental impact of 5-Bromo-3-chloro-2-fluorotoluene has been a topic of interest among researchers. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo degradation under specific environmental conditions such as UV light or microbial activity. Understanding these degradation pathways is crucial for assessing the compound's safety and sustainability.

In conclusion, 5-Bromo-3-chloro-2-fluorotoluene (CAS No. 1160574-49-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, continues to unlock new possibilities for its use in drug development, materials science, and beyond. As research progresses, this compound is expected to play an increasingly important role in shaping future innovations in chemistry and related fields.